5-(4-Chlorophenyl)-4-[(2,6-dichlorobenzyl)sulfanyl]thieno[2,3-d]pyrimidine

• Molecular Formula: C19H11Cl3N2S2
• Molecular Weight: 437.8 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-4-[(2,6-dichlorophenyl)methylsulfanyl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H11Cl3N2S2/c20-12-6-4-11(5-7-12)13-8-25-18-17(13)19(24-10-23-18)26-9-14-15(21)2-1-3-16(14)22/h1-8,10H,9H2
• InChI Key: CBEIKQAPBZKRIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NC=NC3=C2C(=CS3)C4=CC=C(C=C4)Cl)Cl

Description

Thieno[2,3-d]pyrimidines are heterocyclic compounds with a fused thiophene-pyrimidine scaffold, known for diverse pharmacological activities, including anticancer and antibacterial effects. The compound 5-(4-Chlorophenyl)-4-[(2,6-dichlorobenzyl)sulfanyl]thieno[2,3-d]pyrimidine features a 4-chlorophenyl group at position 5 and a 2,6-dichlorobenzylsulfanyl substituent at position 4.

Biological Activity

5-(4-Chlorophenyl)-4-[(2,6-dichlorobenzyl)sulfanyl]thieno[2,3-d]pyrimidine is a compound of interest due to its potential biological activities, especially in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, including anticancer properties, antimicrobial effects, and other pharmacological potentials.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{16}\text{H}_{13}\text{Cl}_3\text{N}_2\text{S}$$

This structure contains a thieno[2,3-d]pyrimidine core, which is known for various biological activities.

Anticancer Properties

Recent studies have highlighted the anticancer efficacy of thieno[2,3-d]pyrimidine derivatives. For instance:

• In vitro Studies : Compounds similar to 5-(4-Chlorophenyl)-4-[(2,6-dichlorobenzyl)sulfanyl]thieno[2,3-d]pyrimidine have shown significant cytotoxicity against various cancer cell lines. A study indicated that certain pyrimidine derivatives exhibited IC50 values as low as 0.01 µM against Colo-205 cells, indicating potent anticancer activity .
• Mechanism of Action : The mechanism often involves the inhibition of key enzymes involved in cell proliferation and survival. For example, compounds with electron-rich groups demonstrated superior activity in inhibiting cancer cell growth compared to standard agents .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Microbial Strains Tested : Studies assessed its effectiveness against a range of pathogens including E. coli, S. aureus, and P. aeruginosa. The results showed that certain derivatives exhibited minimum inhibitory concentrations (MIC) that were promising for further development .
• Comparison with Standards : In comparative studies, some derivatives outperformed traditional antibiotics in terms of potency and spectrum of activity .

Case Studies

• Cytotoxicity Evaluation : A specific derivative was tested on HepG2 and MCF-7 cell lines, showing a maximum cytotoxicity of 65% at a concentration of 250 μM after 72 hours. This suggests potential applications in cancer therapeutics .
• Antioxidant Activity : Another study evaluated the antioxidant properties of similar compounds using DPPH and ABTS assays. The results indicated that certain derivatives had higher antioxidant activity than standard antioxidants like α-tocopherol .

Data Tables

Biological Activity	Cell Line/Pathogen	IC50/MIC Value	Reference
Anticancer	Colo-205	0.01 µM
Antimicrobial	E. coli	Not specified
Antioxidant	DPPH Assay	18.33 ± 0.04 µg/mL

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their substituents are compared below:

Compound Name	Substituents (Position 4/5)	Molecular Weight (g/mol)	Biological Activity	Melting Point (°C)	Reference
Target Compound	4-[(2,6-dichlorobenzyl)sulfanyl]; 5-(4-ClPh)	Not reported	Inferred anticancer/antibacterial	Not reported	-
Compound 8	4-(1,3-benzodioxol-5-yloxy); 5-(4-ClPh)	383.0 (LC-MS)	Anticancer (inferred from class)	156–158
Compound 19b	4-triazolo[4,3-c]pyrimidinyl; 5-(4-ClPh)	Not reported	Higher anticancer activity than doxorubicin	Not reported
4-Chloro-5-(2-thienyl)thieno[2,3-d]pyrimidine	4-Cl; 5-(2-thienyl)	252.74	Not specified	110–112

• 4-Chlorophenyl at position 5 is a common feature in active analogs (e.g., Compound 19b), linked to potent anticancer activity due to hydrophobic interactions with cellular targets .

Research Findings and Implications

• Substituent-Driven Activity : The 4-chlorophenyl group is critical for anticancer activity, while sulfanyl/sulfonamide groups enhance antibacterial effects. The target compound’s 2,6-dichlorobenzylsulfanyl substituent may synergize these properties .
• Molecular Weight and Bioavailability : Compounds with MW < 500 g/mol (e.g., ’s compound at 252.74 g/mol) typically exhibit better bioavailability. The target compound’s MW (estimated ~450–500 g/mol) balances activity and pharmacokinetics .